Cas no 324067-61-0 (N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide)

N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide
- AB00079992-01
- Oprea1_336851
- N~1~,N~5~-bis(2-furylmethyl)-1,5-naphthalenedisulfonamide
- 324067-61-0
- AH-034/10836057
- F0191-5680
- AKOS000597080
- SR-01000398202-1
- Oprea1_189546
- AB00079992-02
- SR-01000398202
- N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide
- Z57705833
- 1-N,5-N-bis(furan-2-ylmethyl)naphthalene-1,5-disulfonamide
- N1,N5-bis(furan-2-ylmethyl)naphthalene-1,5-disulfonamide
-
- Inchi: 1S/C20H18N2O6S2/c23-29(24,21-13-15-5-3-11-27-15)19-9-1-7-17-18(19)8-2-10-20(17)30(25,26)22-14-16-6-4-12-28-16/h1-12,21-22H,13-14H2
- InChI Key: YJIHIMAJNMNWIG-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=C(C=CC=C21)S(NCC1=CC=CO1)(=O)=O)(NCC1=CC=CO1)(=O)=O
Computed Properties
- Exact Mass: 446.06062865g/mol
- Monoisotopic Mass: 446.06062865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
- XLogP3: 2.3
N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0191-5680-1mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-5mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-10mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 10mg |
$79.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-10μmol |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-2mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-20mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 20mg |
$99.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-25mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 25mg |
$109.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-15mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 15mg |
$89.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-30mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 30mg |
$119.0 | 2023-07-28 | |
Life Chemicals | F0191-5680-4mg |
N1,N5-bis[(furan-2-yl)methyl]naphthalene-1,5-disulfonamide |
324067-61-0 | 90%+ | 4mg |
$66.0 | 2023-07-28 |
N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide Related Literature
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Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
Additional information on N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide
Recent Advances in the Study of N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide (CAS: 324067-61-0)
The compound N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide (CAS: 324067-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.
Recent studies have highlighted the synthetic versatility of N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide, which can be efficiently prepared through a multi-step organic synthesis involving sulfonylation and furan ring functionalization. The compound's structural features, including the naphthalene core and furan substituents, contribute to its ability to interact with various biological targets, making it a promising candidate for drug development.
In vitro and in vivo investigations have demonstrated that N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways. Notably, it has shown high affinity for cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are supported by molecular docking studies, which reveal favorable binding interactions within the active sites of these enzymes.
Further research has explored the compound's anticancer properties, particularly its ability to induce apoptosis in cancer cell lines through the modulation of key signaling pathways. Mechanistic studies indicate that N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide can disrupt mitochondrial membrane potential and activate caspase cascades, leading to programmed cell death. These effects are observed at low micromolar concentrations, underscoring its potential as a chemotherapeutic agent.
Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide. Recent efforts have focused on structural modifications to improve its solubility and metabolic stability while retaining its biological activity. Preliminary data from these studies suggest that minor alterations to the furan rings or sulfonamide linkages can significantly enhance the compound's drug-like properties.
In conclusion, N1,N5-bis(furan-2-yl)methylnaphthalene-1,5-disulfonamide represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating various diseases, including inflammation and cancer. The compound's unique chemical structure and biological activities position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical sectors.
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